Cas no 375394-74-4 (1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 375394-74-4
• MF: C₁₁H₁₁N₅
• MW: 213.238540887833
• MDL: MFCD02347722
• CID: 843407
• PubChem ID: 3402637
• Update Time: 2025-06-08

1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1H-benzimidazol-2-yl)-3-methyl-1H-Pyrazol-5-amine
• 2-(1H-Benzoimidazol-2-yl)-5-methyl-2H-pyrazol-3-ylamine
• EN300-02450
• CHEMBL4875827
• STK595145
• 375394-74-4
• MFCD02347722
• NSC-818324
• NSC818324
• 2-(1H-benzimidazol-2-yl)-5-methylpyrazol-3-amine
• 2-(1H-1,3-BENZODIAZOL-2-YL)-5-METHYLPYRAZOL-3-AMINE
• 1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine
• Oprea1_080114
• P17857
• SR-01000041877
• SR-01000041877-1
• 1-(1H-Benzo[d]imidazol-2-yl)-3-methyl-1H-pyrazol-5-amine
• AKOS000122213
• Z56778901
• J-505341
• CS-0307583
• BDBM50579407

• MDL： MFCD02347722
• Inchi： 1S/C11H11N5/c1-7-6-10(12)16(15-7)11-13-8-4-2-3-5-9(8)14-11/h2-6H,12H2,1H3,(H,13,14)
• InChI Key： NTNMPDQKBQRDHQ-UHFFFAOYSA-N
• SMILES： N1(C(=CC(C)=N1)N)C1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 213.10144537g/mol
• Monoisotopic Mass: 213.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 72.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine

Introduction to 1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine (CAS No. 375394-74-4)

1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine (CAS No. 375394-74-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzodiazepine derivatives, which are well-known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant effects. The integration of a pyrazole moiety into the benzodiazepine scaffold has opened new avenues for the development of compounds with enhanced pharmacological profiles.

The chemical structure of 1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine features a benzodiazepine ring system fused with a pyrazole ring, which is further substituted with a methyl group at the 3-position and an amino group at the 5-position. This structural arrangement confers the compound with distinct electronic and steric properties that can influence its interactions with biological targets.

Recent studies have highlighted the potential of 1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly anxiety and depression. The compound has been shown to exhibit potent anxiolytic activity in preclinical models, suggesting its potential as a novel anxiolytic agent. Additionally, preliminary research indicates that it may have antidepressant properties, making it a promising candidate for further investigation in this field.

In addition to its central nervous system (CNS) effects, 1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine has also demonstrated potential in other therapeutic areas. For instance, studies have explored its anti-inflammatory properties, which could be beneficial in treating inflammatory conditions such as arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are thought to be mediated through its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways.

The pharmacokinetic profile of 1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine is another critical aspect that has been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for once-daily dosing regimens, enhancing patient compliance.

Safety and toxicity assessments are essential for any potential drug candidate. Preclinical studies have indicated that 1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine has a favorable safety profile at therapeutic doses. However, as with all benzodiazepine derivatives, there is a need to monitor for potential side effects such as sedation and cognitive impairment. Ongoing research aims to optimize the compound's safety profile while maintaining its therapeutic efficacy.

The development of 1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine is part of a broader effort to discover and develop novel therapeutics for unmet medical needs. The compound's unique structure and multifaceted biological activities make it an attractive candidate for further preclinical and clinical evaluation. Future studies will focus on elucidating its mechanism of action at the molecular level and assessing its efficacy in more advanced preclinical models.

In conclusion, 1-(1H-1,3-benzodiazol-2-yl)-3-methyl-1H-pyrazol-5-amine (CAS No. 375394-74-4) represents a promising compound with significant potential in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an exciting target for further research and development in medicinal chemistry.